3-Methyl-1,1-diphenylurea

• IUPAC Name: 3-methyl-1,1-diphenylurea
• InChI: InChI=1S/C14H14N2O/c1-15-14(17)16(12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3,(H,15,17)
• InChI Key: IMFYAZJNDOZIFV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N(C1=CC=CC=C1)C2=CC=CC=C2
• Molecular Formula: C14H14N2O
• DSSTOX Substance ID: DTXSID8025593
• Molecular Weight: 226.27 g/mol
• Physical Description: 1-methyl-3,3-diphenylurea appears as needles or grayish-white powder. (NTP, 1992)
• Boiling Point: 397 to 401 °F at 760 mmHg (decomposes) (NTP, 1992)
• Solubility: less than 1 mg/mL at 70 °F (NTP, 1992)
• CAS No.: 13114-72-2
• Melting Point: 339.6 to 342.5 °F (NTP, 1992)

Description

3-Methyl-1,1-diphenylurea is an organic compound with the molecular formula C14H14N2O. It is also known as N-Methyl-N′,N′-diphenylurea. This compound is characterized by its solid form and off-white to light blue color. It has a melting point of 172-174°C and is slightly soluble in solvents like dimethyl sulfoxide and methanol .

Scientific Research Applications

3-Methyl-1,1-diphenylurea has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a stabilizer for thermal propellants.

Biology: The compound is studied for its potential biological activities, including its role as an inhibitor in enzymatic reactions.

Medicine: Research explores its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the stabilization of thermal propellants and as a plasticizer.

Safety and Hazards

3-Methyl-1,1-diphenylurea is harmful if swallowed, may cause damage to organs through prolonged or repeated exposure, and is harmful to aquatic life with long-lasting effects. It is recommended to avoid dust formation and breathing vapors, mist, or gas.

Mechanism of Action

Target of Action

3-Methyl-1,1-diphenylurea is a diphenylurea compound It is known to be used in the stabilization of thermal propellants , suggesting that it may interact with components of these propellants.

Mode of Action

As an amide, it has the potential to react with azo and diazo compounds to generate toxic gases . It’s also known that amides are very weak bases, weaker than water .

Biochemical Pathways

Given its use in stabilizing thermal propellants , it may influence the chemical reactions involved in propellant combustion.

Result of Action

Its role in stabilizing thermal propellants suggests it may influence the chemical stability and combustion properties of these substances .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its reactivity profile indicates that it can react with azo and diazo compounds to generate toxic gases . Therefore, the presence of these compounds in the environment could potentially influence its action.

Preparation Methods

Synthetic Routes and Reaction Conditions

3-Methyl-1,1-diphenylurea can be synthesized through the reaction of aniline derivatives with methyl isocyanate. The reaction typically occurs under controlled temperature conditions to ensure the formation of the desired product. Another method involves the reaction of diphenylamine with methyl isocyanate .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactions using similar synthetic routes. The process is optimized for yield and purity, often involving purification steps such as recrystallization to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1,1-diphenylurea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where one or more of its hydrogen atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Various halogenating agents and catalysts can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce amine derivatives .

Comparison with Similar Compounds

Similar Compounds

1,3-Diphenylurea: Similar in structure but lacks the methyl group on the nitrogen atom.

1,3-Diethyl-1,3-diphenylurea: Contains ethyl groups instead of a methyl group.

Temozolomide Related Compound B: Structurally related and used in similar applications.

Uniqueness

3-Methyl-1,1-diphenylurea is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties.

Synthesis routes and methods I

Procedure details

0.5 moles of diphenylamine was taken in 150 ml of toluene. 0.53 mole of methyl isocyanate and 1 g of acid compound (see Table 1) were added. The mixture was heated at 100° C. for 8 hours, with stirring, and allowed to cool to room temperature, and the N-methyl-N', N'-dipenylurea formed was filtered off. The urea was washed with 100 ml of cold toluene. For the yield, see Table 1.

Synthesis routes and methods II

Procedure details

0.5 mole of diphenylamine was taken together with 0.53 mole of methyl isocyanate and 0,6 g of di-n-butyl phosphate in 150 ml of toluene. The mixture was heated at 100° C. for 10 hours, with stirring. After cooling to room temperature, the N-methyl-N',N'-diphenylurea formed was filtered off wtih suction. The filtrate was made up to 150 ml with toluene, and 0.5 mole of diphenylamine and 0.53 mole of methyl isocyanate were added. The mixture was heated again at 100° C. for 10 hours, with stirring, and then cooled to room temperature. Recycling of the filtrate and subsequent addition of in each case 0.5 mole of diphenylamine and 0.53 mole of methyl isocyanate was repeated a further three times. After these five reactions with only a single addition of catalyst, 2.4 moles of N-methyl-N',N'-diphenylurea were obtained. The urea was washed with in each case 100 ml of cold toluene after each reaction. Melting point: 170°/yield: 96% of theory.

Synthesis routes and methods III

Procedure details

0.5 mole of diphenylamine was taken together with 0.53 mole of methyl isocyanate and 0,6 g of di-n-butyl phosphate in 150 ml of toluene. The mixture was heated at 100° C. for 10 hours, with stirring. After cooling to room temperature, the N-methyl-N',N'-diphenylurea formed was filtered off wtih suction. The filtrate was made up to 150 ml with toluene, and 0.5 mole of diphenylamine and 0.53 mole of methyl isocyanate were added. The mixture was heated again at 100° C. for 10 hours, with stirring, and then cooled to room temperature. Recycling of the filtrate and subsequent addition of in each case 0.5 mole of diphenylamine and 0.53 mole of methyl isocyanate was repeated a further three times. After these five reactions with only a single addition of catalyst, 2.4 moles of N-methyl-N',N'-diphenylurea were obtained. The urea was washed with in each case 100 ml of cold toluene after each reaction. Melting point: 170°/yield: 96% of theory.